
4-Butoxybenzaldehyde: A Technical Examination
of its Origins and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Butoxybenzaldehyde

Cat. No.: B1265825 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the natural occurrence of 4-Butoxybenzaldehyde. Extensive

investigation of scientific literature and chemical databases reveals no definitive evidence of 4-
Butoxybenzaldehyde as a naturally occurring compound in plants, fungi, insects, or other

organisms. It is primarily recognized as a synthetic aromatic aldehyde. This document provides

a comprehensive overview of the chemical and physical properties of 4-Butoxybenzaldehyde,

alongside a discussion of the natural occurrence of its parent compound, benzaldehyde, and

other related derivatives. Furthermore, this guide presents a general experimental workflow for

the isolation and identification of natural products, which can be applied to the study of

benzaldehydes and other aromatic compounds from natural sources.

Natural Occurrence: An Absence of Evidence
Despite extensive searches of chemical and biological databases, no peer-reviewed scientific

literature has been identified that reports the isolation of 4-Butoxybenzaldehyde from a

natural source. This strongly suggests that 4-Butoxybenzaldehyde is not a known natural

product and is instead a compound of synthetic origin.

In contrast, the parent compound, benzaldehyde, is a well-documented natural product. It is

widely distributed in the plant kingdom, often as a component of glycosides. For instance, it is

famously found in bitter almonds, as well as in the seeds of apricots, cherries, and peaches.[1]
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[2][3][4] Benzaldehyde also contributes to the scent of certain fungi, such as the oyster

mushroom (Pleurotus ostreatus)[3].

Furthermore, various other benzaldehyde derivatives have been isolated from natural sources,

particularly from fungi. These include compounds such as 4-(furan-3-yl)benzaldehyde and 4-(5-

oxotetrahydrofuran-3-yl)benzaldehyde from the Basidiomycete Sarcodontia crocea, and other

derivatives from marine-derived fungi like Penicillium sclerotiorum.[5][6][7]

Physicochemical Properties of 4-
Butoxybenzaldehyde
While not found in nature, 4-Butoxybenzaldehyde is a commercially available compound with

well-defined chemical and physical properties. This information is crucial for its use in research

and development, particularly in the synthesis of other organic molecules. A summary of its key

properties is presented in Table 1.

Property Value Source(s)

Molecular Formula C₁₁H₁₄O₂ [8][9][10]

Molecular Weight 178.23 g/mol [9][11]

CAS Number 5736-88-9 [8][9][10][11]

Appearance Colorless to pale yellow liquid [8]

Odor Characteristic aromatic odor [8]

Boiling Point 285 °C [10][11]

Density 1.031 g/mL at 25 °C [10][11]

Refractive Index n20/D 1.539 [11]

Solubility

Moderately soluble in water;

more soluble in organic

solvents like ethanol and ether.

[8]

Synthesis of 4-Butoxybenzaldehyde
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4-Butoxybenzaldehyde is typically synthesized in the laboratory. A common method involves

the Williamson ether synthesis, where p-hydroxybenzaldehyde is reacted with a butyl halide,

such as 1-bromobutane, in the presence of a base like potassium carbonate.

A representative synthetic protocol is as follows:

p-Hydroxybenzaldehyde and 1-bromobutane are dissolved in a suitable solvent, such as

N,N-dimethylformamide (DMF).

Anhydrous potassium carbonate is added to the mixture.

The reaction mixture is heated and stirred for several hours.

After the reaction is complete, the mixture is cooled, and the product is extracted using an

organic solvent.

The crude product is then purified, typically by silica gel column chromatography, to yield

pure 4-butoxybenzaldehyde.[12]

Illustrative Experimental Protocols for Natural
Product Research
For researchers interested in the isolation and identification of naturally occurring

benzaldehydes or other aromatic compounds, a general experimental workflow is provided

below. This protocol is illustrative and would require optimization based on the specific natural

source and target compound.

4.1. General Workflow for Isolation and Identification
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Caption: Generalized workflow for the isolation and identification of a natural product.
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4.2. Detailed Methodologies

Extraction: The dried and powdered source material (e.g., plant leaves, fungal mycelia) is

extracted with a series of solvents of increasing polarity, such as hexane, ethyl acetate, and

methanol. This can be achieved through methods like maceration, Soxhlet extraction, or

ultrasound-assisted extraction.

Fractionation: The crude extract is then subjected to fractionation to separate compounds

based on their polarity. Liquid-liquid partitioning between immiscible solvents (e.g., hexane

and methanol/water) is a common first step. The resulting fractions are then typically

separated further using column chromatography with a stationary phase like silica gel and a

mobile phase gradient of increasing polarity.

Purification: Fractions showing promising activity or containing compounds of interest are

further purified using techniques like preparative High-Performance Liquid Chromatography

(HPLC) to isolate pure compounds.

Structure Elucidation: The structure of the isolated pure compound is determined using a

combination of spectroscopic methods. Mass Spectrometry (MS) provides the molecular

weight and elemental composition. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H,

¹³C, and 2D-NMR) is used to determine the carbon-hydrogen framework and the connectivity

of atoms. Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy can provide information

about functional groups and conjugation, respectively.

Chemical Structure and Relationship
The chemical structure of 4-Butoxybenzaldehyde is characterized by a benzene ring

substituted with an aldehyde group and a butoxy group at the para position. The relationship to

the parent benzaldehyde structure is illustrated below.
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Caption: Structural relationship between Benzaldehyde and 4-Butoxybenzaldehyde.

Conclusion
In conclusion, 4-Butoxybenzaldehyde is a synthetic compound with no known natural origin.

However, the study of naturally occurring benzaldehyde and its derivatives remains a promising

area of research, with potential applications in flavor and fragrance, pharmaceuticals, and

agriculture. The experimental protocols and workflows outlined in this guide provide a solid

foundation for researchers and professionals in the field of natural product drug discovery and

development to explore the vast chemical diversity of the natural world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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